Chloro(1H-inden-2-yl)dimethylsilane

• CAS RN: 240823-57-8
• Molecular Formula: C11H13ClSi
• Molecular Weight: 208.76 g/mol
• IUPAC Name: chloro-(1H-inden-2-yl)-dimethylsilane
• InChI: InChI=1S/C11H13ClSi/c1-13(2,12)11-7-9-5-3-4-6-10(9)8-11/h3-7H,8H2,1-2H3
• InChI Key: VOSSSIMDOLSDTH-UHFFFAOYSA-N
• SMILES: C[Si](C)(C1=CC2=CC=CC=C2C1)Cl

Description

Chloro(1H-inden-2-yl)dimethylsilane is a useful research compound. Its molecular formula is C11H13ClSi and its molecular weight is 208.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Bromoindene (4.0 g, 0.02 mol.) was dissolved in 4 ml of tetrahydrofuran and added dropwise to a mixture consisting of magnesium (0.73 g, 0.03 mol.) and dichlorodimethylsilane (5.0 g, 0.04 mol.) in 4 ml of tetrahydrofuran. During the addition, the solution boiled slightly. After 15 hours' stirring, the volatile constituents were removed under an oil pump vacuum, and 40 ml of n-pentane were added to the residue. The resulting magnesium salt was filtered off with suction. The solvent was removed under an oil pump vacuum to yield 4.6 g (95%) of chloro-2-indenyl-dimethylsilane in the form of a colorless oil.